Matrix protein 1 (229-237)
Description
Matrix protein
Scientific Research Applications
Role in Virus Particle Production
Matrix protein 1 plays a crucial role in virus particle assembly and infection processes. Specific amino acid substitutions in this protein can dramatically reduce the efficiency of virus particle production, which is significant for understanding viral life cycles and developing antiviral strategies. Single amino acid changes can redirect virus particle formation to different cellular locations, impacting the virus's ability to infect host cells (Freed et al., 1994).
Protein Similarity Searches
The understanding of matrix protein 1's sequence is enhanced by algorithms that identify similarities between newly determined amino acid sequences and existing database sequences. This method, which uses an amino acid replacability matrix, increases sensitivity and aids in the identification of protein function and evolutionary relationships (Lipman & Pearson, 1985).
Proteomics and Nutrition Research
Proteomics, including the study of matrix proteins, plays a vital role in understanding nutritional processes. Techniques like mass spectrometry, used for sequence analysis of proteins and peptides, provide insights into the functions and interactions of proteins like matrix protein 1 in physiological processes (Wang et al., 2006).
Structural and Functional Analysis
Studies on matrix protein 1 also involve understanding its structural basis and implications for membrane association and viral assembly. The protein's structure and its trimerization process provide insights into how it interacts with viral membranes and participates in the assembly of viral components (Hill et al., 1996).
Pathogenic Function in Avian Influenza
Research on avian influenza virus (H5N1) has identified amino acid substitutions in matrix protein 1, which are critical to the virus's pathogenic function. Characterizing these mutations helps in understanding the virus's virulence and developing strategies to combat such infections (Liu et al., 2009).
Properties
sequence |
YLEKESIYY |
|---|---|
source |
Human respiratory syncytial virus |
storage |
Common storage 2-8℃, long time storage -20℃. |
Synonym |
Matrix protein 1 (229-237) |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
